2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide
• InChI: InChI=1S/C10H14ClN3O/c1-7(13-10(15)4-11)8-5-12-14(6-8)9-2-3-9/h5-7,9H,2-4H2,1H3,(H,13,15)
• InChI Key: WCKBLLXLRXCVEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=C1)C2CC2)NC(=O)CCl
• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol

Description

2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of pyrazole derivatives and has a molecular weight of 244.74 g/mol.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide involves the inhibition of certain enzymes, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and peroxisome proliferator-activated receptor gamma (PPARγ). This inhibition leads to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes, and an increase in insulin sensitivity.
Biochemical and Physiological Effects:
2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, anti-diabetic, and insecticidal properties. It has also been found to have a positive effect on insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide in lab experiments include its potent inhibitory activity against certain enzymes, its ability to modulate various signaling pathways, and its potential use in the treatment of various diseases. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide. These include further studies on its potential applications in the treatment of cancer, inflammation, and diabetes, as well as its potential use as an insecticide and herbicide. Additionally, further studies are needed to determine the safety and efficacy of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide involves the reaction of 1-cyclopropyl-4-pyrazolecarboxylic acid with thionyl chloride to form 1-cyclopropyl-4-pyrazolecarbonyl chloride. This intermediate is then reacted with N-(2-chloroethyl)acetamide in the presence of a base to obtain the final product, 2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide.

Scientific Research Applications

2-Chloro-N-[1-(1-cyclopropylpyrazol-4-yl)ethyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of certain enzymes and has shown promising results in the treatment of various diseases, including cancer, inflammation, and diabetes. It has also been studied for its potential use as an insecticide and herbicide.